Cas no 1501509-75-6 (1-bromo-3-tert-butoxy-cyclobutane)

• Product Name: 1-bromo-3-tert-butoxy-cyclobutane
• CAS No: 1501509-75-6
• MF: C₈H₁₅BrO
• MW: 207.108102083206
• MDL: MFCD21756970
• CID: 4602618
• PubChem ID: 66343438
• Update Time: 2025-10-30

1-bromo-3-tert-butoxy-cyclobutane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-(tert-butoxy)cyclobutane
• 1-Bromo-3-(tert-butoxy)cyclobutane, mixture of diastereomers
• 1-bromo-3-tert-butoxy-cyclobutane

• MDL： MFCD21756970
• Inchi： 1S/C8H15BrO/c1-8(2,3)10-7-4-6(9)5-7/h6-7H,4-5H2,1-3H3
• InChI Key： KPSLXTOCYSMBTR-UHFFFAOYSA-N
• SMILES： C1(Br)CC(OC(C)(C)C)C1

Additional information on 1-bromo-3-tert-butoxy-cyclobutane

Recent Advances in the Application of 1501509-75-6 and 1-bromo-3-tert-butoxy-cyclobutane in Chemical Biology and Pharmaceutical Research

The chemical compound with CAS number 1501509-75-6 and the specific product 1-bromo-3-tert-butoxy-cyclobutane have recently garnered significant attention in chemical biology and pharmaceutical research. These molecules serve as important intermediates and building blocks in the synthesis of novel bioactive compounds, particularly in the development of targeted therapies and drug discovery programs. This research brief synthesizes the latest findings regarding their applications, synthetic routes, and potential therapeutic implications.

Recent studies have highlighted the versatile role of 1-bromo-3-tert-butoxy-cyclobutane as a key precursor in cyclobutane-based drug design. Its unique structural features, including the strained cyclobutane ring and reactive bromine substituent, make it particularly valuable for [2+2] cycloaddition reactions and ring-opening transformations. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in constructing complex polycyclic scaffolds for kinase inhibitors, achieving notable improvements in both potency and selectivity.

The compound 1501509-75-6 has emerged as a promising scaffold in antibiotic development, with particular relevance against Gram-positive pathogens. Mechanistic studies published in ACS Infectious Diseases (2024) revealed that derivatives of this core structure interfere with bacterial cell wall biosynthesis through a novel mode of action, showing synergistic effects when combined with β-lactam antibiotics. The electron-rich aromatic system of 1501509-75-6 appears crucial for target engagement, as demonstrated by comprehensive structure-activity relationship (SAR) analyses.

Innovative synthetic methodologies have been developed to access these compounds more efficiently. A recent Nature Protocols paper detailed a continuous-flow approach for the preparation of 1-bromo-3-tert-butoxy-cyclobutane, achieving 85% yield with excellent purity (>99%) while significantly reducing reaction times compared to batch processes. This advancement addresses previous challenges in large-scale production and enhances the compound's accessibility for medicinal chemistry programs.

From a pharmacological perspective, both compounds show promising ADME (Absorption, Distribution, Metabolism, and Excretion) profiles. In vitro studies using human liver microsomes indicated favorable metabolic stability for 1501509-75-6 derivatives, with half-lives exceeding 120 minutes. Similarly, 1-bromo-3-tert-butoxy-cyclobutane-containing compounds demonstrated good blood-brain barrier permeability in rodent models, suggesting potential applications in central nervous system (CNS) drug development.

Current research directions include exploring the use of these compounds in PROTAC (Proteolysis Targeting Chimera) technology and covalent inhibitor design. Preliminary results presented at the 2024 American Chemical Society National Meeting showed that the bromine moiety in 1-bromo-3-tert-butoxy-cyclobutane can serve as an effective handle for subsequent functionalization, enabling precise targeting of challenging protein surfaces.

In conclusion, 1501509-75-6 and 1-bromo-3-tert-butoxy-cyclobutane represent valuable chemical tools with diverse applications in modern drug discovery. Their unique structural features and demonstrated biological activities position them as important building blocks for next-generation therapeutics. Future research should focus on expanding their synthetic utility, elucidating detailed mechanism of action for their derivatives, and translating these findings into clinical candidates.